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Compound of Interest

Compound Name: Cupric isononanoate

Cat. No.: B15183171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric isononanoate, a copper (lI)
salt of isononanoic acid. This document details its chemical properties, a representative
synthesis protocol, and explores its potential applications within the field of drug development,
drawing upon the broader context of copper-based therapeutics.

Chemical Identity and Molecular Structure

Cupric isononanoate is a metal carboxylate complex. The molecular formula for the
compound is CisH34CuOa. It consists of a central copper (Il) ion (Cu2*) coordinated to two
isononanoate ligands. Isononanoic acid is a branched-chain nine-carbon carboxylic acid.

The structure of cupric isononanoate involves the coordination of the carboxylate groups of
the isononanoate ligands to the copper (1) center. The lipophilic nature of the isononanoate
chains contributes to its solubility in nonpolar organic solvents.

Physicochemical Properties

Quantitative experimental data for cupric isononanoate is not extensively available in publicly
accessible literature. However, key computed and general properties are summarized in the
table below.
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Property Value Notes

Based on a 2:1 ligand-to-metal

Molecular Formula C1sH34CuOa )
ratio.

Computed value for

Molecular Weight 378.0 g/mol
C18H34CuOa.[1]

For isononanoic acid,

CAS Number 72915-82-3
copper(2+) salt.[2]

] ) Characteristic of many copper
Appearance Typically a blue or green solid
(1) complexes.

Expected to be more soluble in
Solubility Sparingly soluble in water organic solvents due to the

isononanoate chains.

Experimental Protocol: Synthesis of Cupric
Isononanoate

The following is a generalized experimental protocol for the synthesis of cupric isononanoate,
based on common methods for the preparation of copper (I1) carboxylates.[3][4]

Materials:

Copper (II) chloride (CuClz) or Copper (IlI) acetate monohydrate (Cu(CHsCOO)2-Hz20)
 Isononanoic acid

e Methanol or Ethanol

e Sodium hydroxide (NaOH) or other suitable base

« Distilled water

» Reaction flask with a condenser

e Stirring apparatus
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e Heating mantle
 Filtration apparatus (e.g., Blichner funnel)
e Drying oven or desiccator
Procedure:
e Preparation of Sodium Isononanoate (optional intermediate step):
o In areaction flask, dissolve a stoichiometric amount of sodium hydroxide in methanol.

o Slowly add an equimolar amount of isononanoic acid to the sodium hydroxide solution
while stirring.

o The reaction is exothermic and results in the formation of sodium isononanoate.
» Reaction with Copper (Il) Salt:
o In a separate flask, dissolve the copper (Il) salt (e.g., copper (ll) chloride) in methanol.

o Slowly add the methanolic solution of sodium isononanoate (from step 1) to the copper (ll)
salt solution with continuous stirring. Alternatively, isononanoic acid can be directly reacted
with a copper source like copper (II) hydroxide or carbonate.

o A precipitate of cupric isononanoate should form.
¢ Reaction Completion and Isolation:

o The reaction mixture is typically heated under reflux for several hours to ensure complete
reaction.

o After cooling to room temperature, the solid product is collected by filtration.
 Purification and Drying:

o The collected solid is washed with cold methanol and then with distilled water to remove
any unreacted starting materials and byproducts.
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o The purified cupric isononanoate is then dried in a vacuum oven or desiccator to a
constant weight.

Applications in Drug Development

While specific research on the drug development applications of cupric isononanoate is
limited, the broader class of copper complexes has garnered significant interest in medicine.[5]
[6][7] Copper is an essential trace element in humans and plays a crucial role in various
biological processes.[6] The therapeutic potential of copper compounds often stems from their
redox activity and ability to coordinate with biological molecules.

Potential areas of interest for cupric isononanoate in drug development include:

» Antimicrobial Agents: Copper ions and their complexes are known to possess broad-
spectrum antimicrobial activity.[5] The lipophilic nature of cupric isononanoate could
enhance its ability to penetrate microbial cell membranes.

» Anti-inflammatory Agents: Some copper complexes have shown anti-inflammatory
properties, potentially through the modulation of inflammatory pathways.[5]

o Anticancer Agents: Copper complexes are being investigated as potential anticancer drugs.
[7] Their mechanisms of action can include the induction of reactive oxygen species (ROS),
leading to cancer cell death, and the inhibition of angiogenesis.[7] The complexation of
copper with bioactive ligands can enhance its therapeutic efficacy.[8]

Further research is necessary to elucidate the specific biological activities and therapeutic
potential of cupric isononanoate.

Visualizations

The following diagram illustrates a generalized workflow for the synthesis of cupric
isononanoate.
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Caption: Generalized workflow for the synthesis of cupric isononanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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